molecular formula C15H22N6O13P2 B12780965 8-Aminoadenosine cyclic 3',5'-(hydrogen phosphate) 5'-ribofuranosyl ester CAS No. 151898-25-8

8-Aminoadenosine cyclic 3',5'-(hydrogen phosphate) 5'-ribofuranosyl ester

Cat. No.: B12780965
CAS No.: 151898-25-8
M. Wt: 556.32 g/mol
InChI Key: YXPVCOGBORSVTN-XWPVMSEFSA-N
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Description

8-Aminoadenosine cyclic 3’,5’-(hydrogen phosphate) 5’-ribofuranosyl ester: is a complex organic compound that belongs to the class of ribose nucleosides. This compound is known for its significant biological activities, particularly in the field of cancer research. It is a derivative of adenosine, where the amino group is attached to the eighth position of the adenine ring, and it forms a cyclic phosphate ester with the ribose sugar.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Aminoadenosine cyclic 3’,5’-(hydrogen phosphate) 5’-ribofuranosyl ester typically involves multiple steps, starting from adenosine. The amino group is introduced at the eighth position of the adenine ring through a series of chemical reactions, including nitration, reduction, and amination. The cyclic phosphate ester is then formed by reacting the ribose sugar with phosphoric acid under controlled conditions.

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, where the amino group is oxidized to form various derivatives.

    Reduction: Reduction reactions can convert the amino group to other functional groups, such as hydroxyl or alkyl groups.

    Substitution: The amino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Nucleophiles like halides and amines are commonly used in substitution reactions.

Major Products Formed:

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules

Biology: In biological research, 8-Aminoadenosine cyclic 3’,5’-(hydrogen phosphate) 5’-ribofuranosyl ester is studied for its role in cellular processes. It is known to reduce cellular ATP levels and inhibit mRNA synthesis, making it a valuable tool for studying gene expression and regulation.

Medicine: In medicine, this compound has shown promise in cancer research. It inhibits the proliferation of various cancer cell lines and induces cell death independent of p53, a tumor suppressor protein. This makes it a potential candidate for the development of new anticancer therapies.

Industry: In the industrial sector, this compound is used in the production of pharmaceuticals and other biologically active compounds. Its unique properties make it a valuable intermediate in the synthesis of drugs and other therapeutic agents.

Mechanism of Action

The mechanism of action of 8-Aminoadenosine cyclic 3’,5’-(hydrogen phosphate) 5’-ribofuranosyl ester involves its interaction with cellular pathways that regulate gene expression and cell proliferation. It inhibits mRNA synthesis by reducing cellular ATP levels, which in turn affects the transcription and polyadenylation processes. The compound also activates cell death pathways, leading to the selective killing of cancer cells.

Comparison with Similar Compounds

Similar Compounds:

    Adenosine: A naturally occurring nucleoside that plays a key role in cellular energy transfer and signal transduction.

    8-Bromoadenosine: A derivative of adenosine with a bromine atom at the eighth position, known for its antiviral and anticancer properties.

    8-Chloroadenosine: Another adenosine derivative with a chlorine atom at the eighth position, used in biochemical research.

Uniqueness: 8-Aminoadenosine cyclic 3’,5’-(hydrogen phosphate) 5’-ribofuranosyl ester is unique due to its specific structure and biological activities

Properties

151898-25-8

Molecular Formula

C15H22N6O13P2

Molecular Weight

556.32 g/mol

IUPAC Name

[(2S,5R)-5-[8-amino-1-[(2R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-6-imino-2,3-dihydropurin-9-yl]-4-hydroxy-2,5-dihydrofuran-2-yl]methyl phosphono hydrogen phosphate

InChI

InChI=1S/C15H22N6O13P2/c16-11-8-12(18-4-20(11)14-10(25)9(24)7(2-22)33-14)21(15(17)19-8)13-6(23)1-5(32-13)3-31-36(29,30)34-35(26,27)28/h1,5,7,13-14,16,18,22-25H,2-4H2,(H2,17,19)(H,29,30)(H2,26,27,28)/t5-,7+,13+,14+/m0/s1

InChI Key

YXPVCOGBORSVTN-XWPVMSEFSA-N

Isomeric SMILES

C1NC2=C(C(=N)N1[C@H]3C(=C([C@H](O3)CO)O)O)N=C(N2[C@H]4C(=C[C@H](O4)COP(=O)(O)OP(=O)(O)O)O)N

Canonical SMILES

C1NC2=C(C(=N)N1C3C(=C(C(O3)CO)O)O)N=C(N2C4C(=CC(O4)COP(=O)(O)OP(=O)(O)O)O)N

Origin of Product

United States

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